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Introduction

The enzymatic conversion of 2-Oxocyclohexanecarbonyl-CoA is a critical step in the
anaerobic degradation of aromatic compounds, a pathway of significant interest for
bioremediation and industrial biotechnology. This technical guide provides an in-depth analysis
of the core enzymatic reaction, focusing on the key enzyme 2-ketocyclohexanecarboxyl-CoA
hydrolase (Badl) from the phototrophic bacterium Rhodopseudomonas palustris. This enzyme
catalyzes the hydrolytic ring cleavage of 2-Oxocyclohexanecarbonyl-CoA, a crucial
transformation within the benzoyl-CoA metabolic pathway. Understanding the theoretical and
mechanistic underpinnings of this conversion is paramount for applications ranging from the
development of novel biocatalysts to the design of specific inhibitors for therapeutic purposes.

Core Enzyme and Reaction

The central enzyme responsible for the conversion of 2-Oxocyclohexanecarbonyl-CoA (also
known as 2-ketocyclohexanecarboxyl-CoA) is 2-ketocyclohexanecarboxyl-CoA hydrolase,
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encoded by the badl gene.[1][2] This enzyme belongs to the crotonase superfamily, a group of
enzymes known for their diverse catalytic activities, often involving CoA thioesters.[3][4][5][6][7]
The Badl enzyme catalyzes the following reaction:

2-Oxocyclohexanecarbonyl-CoA + H20 — Pimeloyl-CoA

This hydrolytic ring cleavage is a key step that linearizes the cyclic substrate, preparing it for
subsequent degradation through B-oxidation.[8][9]

Quantitative Data Summary

The following table summarizes the available quantitative data for 2-ketocyclohexanecarboxyl-
CoA hydrolase (Badl) from Rhodopseudomonas palustris. Due to challenges in synthesizing a
pure substrate, detailed kinetic parameters such as Km and kcat have not been reported in the
literature.[1]

Parameter Value Organism Reference
2-
Ketocyclohexanecarb Rhodopseudomonas
Enzyme ) [1][2]
oxyl-CoA hydrolase palustris
(Badl)
B o ) Rhodopseudomonas
Specific Activity 9.7 umol min-t mg—! ) [1112]
palustris
Subunit Molecular Rhodopseudomonas
. 35 kDa _ [1](2]
Weight palustris
Native Molecular 134 kDa Rhodopseudomonas 2]
Weight (Homotetramer) palustris
_ Rhodopseudomonas
Temperature Optimum  40°C ) [1]
palustris
) Rhodopseudomonas
pH Optimum ~8.5 ) [1]
palustris

Metabolic Pathway Context

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC107172/
https://pubmed.ncbi.nlm.nih.gov/9573182/
https://pubmed.ncbi.nlm.nih.gov/18470480/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11131786/
https://www.researchgate.net/publication/5382024_Mechanisms_and_structures_of_crotonase_superfamily_enzymes_-_How_nature_controls_enolate_and_oxyanion_reactivity
https://en.wikipedia.org/wiki/Crotonase_family
https://pubmed.ncbi.nlm.nih.gov/37542911/
https://www.benchchem.com/product/b1245377/docs?utm_src=pdf-body#theoretical-modeling-of-2-oxocyclohexanecarbonyl-coa-enzymatic-conversion-a-technical-guide
https://www.researchgate.net/figure/Benzoyl-CoA-pathway-mediated-transformation-of-aromatic-acids-Genes-are-shown-for_fig1_249321646
https://www.researchgate.net/figure/Initial-steps-of-benzoyl-CoA-pathway-in-Thauera-aromatica-A-and-Rhodopseudomonas_fig1_6676380
https://pmc.ncbi.nlm.nih.gov/articles/PMC107172/
https://pmc.ncbi.nlm.nih.gov/articles/PMC107172/
https://pubmed.ncbi.nlm.nih.gov/9573182/
https://pmc.ncbi.nlm.nih.gov/articles/PMC107172/
https://pubmed.ncbi.nlm.nih.gov/9573182/
https://pmc.ncbi.nlm.nih.gov/articles/PMC107172/
https://pubmed.ncbi.nlm.nih.gov/9573182/
https://pmc.ncbi.nlm.nih.gov/articles/PMC107172/
https://pubmed.ncbi.nlm.nih.gov/9573182/
https://pmc.ncbi.nlm.nih.gov/articles/PMC107172/
https://pmc.ncbi.nlm.nih.gov/articles/PMC107172/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The enzymatic conversion of 2-Oxocyclohexanecarbonyl-CoA is an integral part of the
anaerobic benzoyl-CoA degradation pathway. This pathway is a central route for the
breakdown of a wide variety of aromatic compounds in the absence of oxygen. The following
diagram illustrates the position of the Badl-catalyzed reaction within the broader metabolic
context in Rhodopseudomonas palustris.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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